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Compound of Interest

Compound Name: 1-Hexene

Cat. No.: B165129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Hexene at various temperatures. The data is presented in a structured format to facilitate easy
comparison and utilization in research, development, and drug formulation contexts. Detailed
experimental protocols for determining these properties are also included.

Quantitative Data on Physical Properties

The following tables summarize the temperature-dependent physical properties of 1-Hexene.

Table 1: Density of 1-Hexene at Various Temperatures

Temperature (°C) Density (g/lcm?)
20 0.673
25 0.668

Source: Multiple sources confirm the density of 1-hexene is approximately 0.673 g/cm?3 at
20°C.[1][2]

Table 2: Viscosity of 1-Hexene at Various Temperatures
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Temperature (°C) Viscosity (mPa-s or cP)
211 0.326

25 0.313

28 0.51

Note: Viscosity of liquids generally decreases with increasing temperature.[1][3]

Table 3: Vapor Pressure of 1-Hexene at Various Temperatures

Temperature (°C) Vapor Pressure (kPa)
20 18.7
211 20.7
25 245

Source: The vapor pressure of 1-hexene increases significantly with temperature.[2][3][4]

Table 4: Liquid Heat Capacity of 1-Hexene at Various Temperatures

British thermal unit
Temperature (°F) Temperature (°C) Ji(g-°C)
per pound-°F

70 21.1 0.518 2.169
80 26.7 0.523 2.190
90 32.2 0.527 2.207
100 37.8 Not Specified Not Specified

Source: The liquid heat capacity of 1-hexene shows a slight increase with temperature.[5]

Experimental Protocols
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The following sections detail the methodologies for determining the key physical properties of
1-Hexene.

2.1. Determination of Density

The density of a liquid can be determined using several methods, including the pycnometer
method and the vibrating tube densimeter method.[6][7]

e Pycnometer Method:[7]

o Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly cleaned and
dried.

o Mass of Empty Pycnometer: The mass of the empty and dry pycnometer is accurately
measured using an analytical balance.

o Filling: The pycnometer is filled with 1-Hexene, ensuring no air bubbles are trapped. The
temperature of the liquid is allowed to equilibrate to the desired measurement
temperature.

o Mass of Filled Pycnometer: The mass of the pycnometer filled with 1-Hexene is
measured.

o Calculation: The density is calculated by dividing the mass of the 1-Hexene (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.

[7]
 Vibrating Tube Densimeter:[6]

o Principle: This instrument measures the oscillation frequency of a U-shaped tube filled with
the sample liquid. The density is related to the oscillation period.[6]

o Procedure: The sample of 1-Hexene is injected into the cleaned and dried U-tube. The
instrument then measures the oscillation period at a controlled temperature and calculates
the density.[6]

2.2. Determination of Viscosity
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Viscosity can be determined using various types of viscometers, such as capillary viscometers
and rotational viscometers.[8]

o Capillary Tube Viscometer (e.g., Ubbelohde type):[8]

o Principle: This method measures the time it takes for a fixed volume of liquid to flow
through a narrow capillary tube under gravity.[8]

o Procedure:

The viscometer is filled with a precise amount of 1-Hexene.

» The viscometer is placed in a constant temperature bath until the sample reaches the
desired temperature.

» The liquid is drawn up into the wider arm of the U-tube.

» The time taken for the liquid to flow between two marked points on the capillary is
measured.

» The kinematic viscosity is calculated using the flow time and the viscometer constant.
The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the
density of the liquid at that temperature.[9]

o Rotational Viscometer:[10]

o Principle: This instrument measures the torque required to rotate a spindle immersed in
the liquid at a constant angular velocity.[10]

o Procedure:

» The appropriate spindle is selected and attached to the viscometer.

» The spindle is immersed in the 1-Hexene sample, which is maintained at the desired
temperature.

» The spindle is rotated at a set speed, and the instrument measures the resulting torque.
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» The viscosity is then calculated from the torque, the speed of rotation, and the geometry
of the spindle.[10]

2.3. Determination of Vapor Pressure
Vapor pressure can be measured using static or dynamic methods.[11]
o Static Method:[11]

o Principle: This method involves measuring the pressure of the vapor in equilibrium with the
liquid in a closed system at a constant temperature.[11][12]

o Procedure:

» A small amount of 1-Hexene is placed in a container connected to a pressure
measuring device (manometer).

» The system is evacuated to remove any air.
= The container is placed in a constant temperature bath.

» The pressure is monitored until it reaches a stable value, which is the vapor pressure of
the liquid at that temperature.[11]

» Boiling Point Method (Ebulliometry):[13]

o Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals
the external pressure.[14]

o Procedure:
» The pressure in the system containing the 1-Hexene is set to a specific value.

» The liquid is heated, and the temperature at which it boils (indicated by a constant
temperature reading during heating) is recorded. This temperature corresponds to the
boiling point at the set pressure, and thus the vapor pressure at that temperature is
known.[13][14]
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2.4. Determination of Heat Capacity
The specific heat capacity of a liquid is typically measured using calorimetry.
e Method of Mixtures:[15][16]

o Principle: A known mass of the liquid at a specific temperature is mixed with a known
mass of a substance (often water) at a different temperature in a calorimeter. The final
equilibrium temperature is measured, and the specific heat capacity is calculated based
on the principle of conservation of energy (heat lost = heat gained).[15]

o Procedure:

A known mass of 1-Hexene is heated to a specific temperature.

» A known mass of a reference substance (e.g., water) at a lower temperature is placed in
a calorimeter.

» The heated 1-Hexene is quickly transferred to the calorimeter.
» The mixture is stirred, and the final steady temperature is recorded.

» The specific heat capacity of 1-Hexene is calculated using the masses, initial and final
temperatures of both substances, and the known specific heat capacity of the reference
substance and the calorimeter.[15][16]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of 1-Hexene.
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Caption: Workflow for Determining Physical Properties of 1-Hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Hexene - Wikipedia [en.wikipedia.org]

. 1-Hexene | C6H12 | CID 11597 - PubChem [pubchem.ncbi.nim.nih.gov]
-~ F 1 97% | Sigma-Aldrich [sigmaaldrich.com]

. ICSC 0490 - 1-HEXENE [inchem.org]

1
2
3
4
¢ 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
6. researchgate.net [researchgate.net]
7. mt.com [mt.com]
8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

9

. 1-HEXENE — Maritime Integrated Decision Support Information System on Transport of
Chemical Substances [midsis.rempec.org]

o 10. Experimental determination of viscosity (viscometer) | tec-science [tec-science.com]
e 11. youtube.com [youtube.com]

e 12. Vapor pressure - Wikipedia [en.wikipedia.org]

e 13. books.rsc.org [books.rsc.org]

e 14. EXPERIMENT 11: VAPOUR PRESSURE — PROCTECH 2CE3 Lab Manual
[ecampusontario.pressbooks.pub]

e 15. google.com [google.com]
e 16. byjus.com [byjus.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1-Hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165129#physical-properties-of-1-hexene-at-different-
temperatures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b165129?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Hexene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/320323
https://www.inchem.org/documents/icsc/icsc/eics0490.htm
https://cameochemicals.noaa.gov/chris/HXE.pdf
https://www.researchgate.net/publication/362484445_Thermodynamic_Properties_for_1-Hexene_-_Measurements_and_Modeling
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://midsis.rempec.org/en/find-chemical/1-hexene
https://midsis.rempec.org/en/find-chemical/1-hexene
https://www.tec-science.com/mechanics/gases-and-liquids/experimental-determination-of-viscosity/
https://www.youtube.com/watch?v=IFUo_kUQies
https://en.wikipedia.org/wiki/Vapor_pressure
https://books.rsc.org/books/edited-volume/924/chapter/726567/Experimental-Determination-of-Vapor-Pressures
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DDPoJjXusPLE&q=EgRC5CLEGMSw_8kGIjDaowzN5KbJrXox0Rt_r3jojt06vH0bVlE_NRrjbLni7AC55nYmubhWr8inGWHuWLEyAnJSWgFD
https://byjus.com/physics/to-determine-specific-heat-capacity-of-given-solid-by-method-of-mixtures/
https://www.benchchem.com/product/b165129#physical-properties-of-1-hexene-at-different-temperatures
https://www.benchchem.com/product/b165129#physical-properties-of-1-hexene-at-different-temperatures
https://www.benchchem.com/product/b165129#physical-properties-of-1-hexene-at-different-temperatures
https://www.benchchem.com/product/b165129#physical-properties-of-1-hexene-at-different-temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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